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Compound of Interest

Cyclobutane-1,2,3,4-
Compound Name:
tetracarboxylic dianhydride

Cat. No.: B1345555

Disclaimer: The compound associated with CAS number 4415-87-6 is 1,2,3,4-
Cyclobutanetetracarboxylic Dianhydride, not Ethyl (2-formyl-1-cyclopropyl-1H-indol-3-
yl)acetate. This guide provides a comprehensive overview of the properties and uses of
1,2,3,4-Cyclobutanetetracarboxylic Dianhydride.

Chemical Identity and Properties

1,2,3,4-Cyclobutanetetracarboxylic dianhydride, also known as CBDA, is a cycloaliphatic
dianhydride.[1][2] It is a key monomer used in the synthesis of high-performance polyimides.[3]

[4115]

Chemical Structure and Identifiers
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Identifier Value

CAS Number 4415-87-6
4,9-dioxatricyclo[5.3.0.0%,%]decane-3,5,8,10-

IUPAC Name

tetrone[6][7]

Molecular Formula

CeHa06[6][8][9][10][11][12]

Molecular Weight 196.11 g/mol [6][8][9][10][11][12]
SMILES C12C(C3C1C(=0)0C3=0)C(=0)0C2=0[10]
inChi 1S/C8H406/c9-5-1-2(6(10)13-5)4-3(1)7(11)14-
n
8(4)12/h1-4H[9]
1,2,3,4-Cyclobutanetetracarboxylic acid
dianhydride, Cyclobutanetetracarboxylic
Synonyms

dianhydride, Maleic anhydride cyclic dimer,
CBDA[4][8][9][12][13]

Physicochemical Properties

Property Value Source(s)
Appearance White to light yellow powder or 4]

crystal
Melting Point >300 °C (lit.) [31[4][5][9][15][16]
Boiling Point (Predicted) 545.3 +50.0 °C [3][4][16]
Density (Predicted) 1.823 + 0.06 g/cm?3 [31[4]
Solubility Soluble in toluene [B1[14][17]
Sensitivity Moisture sensitive [3][14]

Storage Temperature

2-8°C, under inert atmosphere [3]

Synthesis and Experimental Protocols
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The primary method for synthesizing 1,2,3,4-cyclobutanetetracarboxylic dianhydride is through

the photodimerization of maleic anhydride.[3][11]

Synthesis of 1,2,3,4-Cyclobutanetetracarboxylic
Dianhydride from Maleic Anhydride

A detailed experimental protocol for this synthesis is described as follows:[3][11]

Materials and Equipment:

e 2L quartz glass photoreactor equipped with sixteen UV lamps (300nm), a stirrer, and a

cooler.

Maleic anhydride
Ethyl acetate
Acetic anhydride
1,4-dioxane
Filter paper
Vacuum dryer

Freezer

Procedure:

To the 2L quartz glass photoreactor, add 250 ml of ethyl acetate and 100 g of maleic
anhydride. Stir for complete mixing.

To prevent excessive temperature increase, start the air-cooling type cooler.

Irradiate the mixture with UV light for 24 hours with continuous stirring to prevent reactants
from adhering to the reactor walls. This results in the formation of a white solid.

Filter the reaction mixture to isolate the white solid.
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e Dry the white solid for 24 hours in a vacuum dryer at 60°C.

» Add the dried solid to acetic anhydride and dissolve it by slowly heating to 150°C. Maintain
this temperature for 24 hours.

« Filter the hot reaction solution through a filter paper to remove impurities.

o Keep the filtrate in a freezer at a temperature of 0°C or less for 24 hours to induce
recrystallization, which will yield a yellow solid.

« Filter the recrystallized solid and wash it three times with 1,4-dioxane to remove any
remaining acetic anhydride.

o Dry the final product, 1,2,3,4-cyclobutanetetracarboxylic acid dianhydride (CBDA), in a
vacuum oven at 60°C for 48 hours. This process yields 64g of the final product.[11]

Below is a Graphviz diagram illustrating the workflow for the synthesis of 1,2,3,4-
Cyclobutanetetracarboxylic Dianhydride.

Click to download full resolution via product page

Synthesis Workflow for CBDA

Applications and Uses

1,2,3,4-Cyclobutanetetracarboxylic dianhydride is primarily used as a monomer in the
preparation of polyimides (P1).[3][4][5] These polyimides exhibit several desirable properties,
making them suitable for various high-tech applications.

Polyimide Synthesis
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CBDA is reacted with a diamine monomer to produce polyimides.[3][4] The resulting polyimide
films have the following characteristics:

Excellent Heat Resistance: Can withstand high temperatures.[3][5]

o Optical Transparency: The films are colorless and transparent, with a transmittance ranging
from 81.5% to 85.8%.[3][5] This is a significant advantage over polyimides made with other
dianhydrides, which can be dark yellow and have lower transmittance.[3][5]

o Excellent Electrical Properties: These polyimides possess superior dielectric properties,
including a decreased dielectric constant due to reduced intermolecular charge transfer
complex (CTC) formation.[1][2]

o High Modulus and Lower Flexibility: The rigid structure of CBDA results in polyimide films
with high modulus and lower flexibility.[1][2]

The polymerization process can be visualized as a logical relationship between the monomers
and the resulting polymer.

1,2,3,4-Cyclobutanetetracarboxylic

Dianhydride (CBDA) +
Polyimide (PI)

Click to download full resolution via product page

Diamine Monomer

Polyimide Synthesis from CBDA

Applications of CBDA-based Polyimides

The unique properties of polyimides synthesized from CBDA make them ideal for:
» High-Quality Display Materials: Such as liquid crystal displays (LCDs).[3][4][5]

o Flexible OLED Panels: Their excellent optical transparency and dielectric properties are well-
suited for advanced telecommunications hardware.[1][2]
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» Photosensitive Polyimide Materials: For use in high-performance organic thin-film transistors.

[4]

e Photonic Devices: Through selective crosslinking of the polyimide.[4]

Safety and Handling

1,2,3,4-Cyclobutanetetracarboxylic dianhydride is classified as an irritant.[6]

» Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[6][9][15]

o Precautionary Statements: Avoid breathing dust. Wash skin thoroughly after handling. Wear
protective gloves, eye protection, and face protection.[6] In case of contact with eyes, rinse
cautiously with water for several minutes.[15]

o Storage: Store in a cool, dry place under an inert atmosphere, as it is sensitive to moisture.

[3]

Spectral Data

Spectral data is crucial for the identification and characterization of 1,2,3,4-
Cyclobutanetetracarboxylic dianhydride. While the raw spectra are not provided in the search
results, their availability is noted.

 NMR Spectroscopy: 1H NMR and 13C NMR spectra are available for this compound.[6][15]
[18]

« Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a KBr-pellet technique, are
available.[6][18][19][20]

e Mass Spectrometry (MS): Mass spectral data is also available.[18]

For detailed spectral data, it is recommended to consult the sources cited, such as
PubChem([6] and ChemicalBook[18].

Conclusion
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1,2,3,4-Cyclobutanetetracarboxylic dianhydride (CAS 4415-87-6) is a valuable monomer in the
field of materials science, particularly for the synthesis of high-performance polyimides. Its
unique cycloaliphatic structure imparts excellent thermal stability, optical transparency, and
desirable electrical properties to the resulting polymers. These characteristics make it a critical
component in the manufacturing of advanced electronics, including displays and photonic
devices. Proper handling and storage procedures are necessary due to its irritant nature and
moisture sensitivity. Further research into the polymerization of CBDA with various diamines
could lead to the development of novel polyimides with tailored properties for specific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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